Cas no 72806-11-2 (5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester
• CAS No: 72806-11-2
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• CID: 4160154
• Update Time: 2025-03-30

5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester

• Inchi： 1S/C11H15ClN2O2/c1-3-5-6-9-13-7-8(10(12)14-9)11(15)16-4-2/h7H,3-6H2,1-2H3
• InChI Key： WSTORBPSVVSUNW-UHFFFAOYSA-N
• SMILES： C1(CCCC)=NC=C(C(OCC)=O)C(Cl)=N1

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 322.3±22.0 °C(Predicted)
• pka: -1.09±0.29(Predicted)